Cas no 1341068-87-8 (N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride)

• Product Name: N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride
• CAS No: 1341068-87-8
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 4589877
• PubChem ID: 63955757
• Update Time: 2025-11-02

N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride
• Sulfamoyl chloride, N-(cyclopropylmethyl)-N-ethyl-

• Inchi： 1S/C6H12ClNO2S/c1-2-8(11(7,9)10)5-6-3-4-6/h6H,2-5H2,1H3
• InChI Key： IYWMQCZWSSPUNN-UHFFFAOYSA-N
• SMILES： S(Cl)(N(CC1CC1)CC)(=O)=O

Additional information on N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride

N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride (CAS 1341068-87-8): A Versatile Sulfamoyl Chloride Derivative in Modern Chemistry

N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride (CAS 1341068-87-8) is a specialized sulfamoyl chloride derivative gaining attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, known for their reactivity as electrophiles in various chemical transformations. The presence of both cyclopropylmethyl and ethyl groups on the nitrogen atom gives this molecule unique steric and electronic properties that influence its reactivity pattern.

The growing interest in N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride stems from its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for sulfonamide-containing compounds, which represent a significant portion of FDA-approved drugs. Recent studies highlight its utility in creating enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and inflammatory conditions.

From a synthetic chemistry perspective, CAS 1341068-87-8 offers several advantages. The cyclopropylmethyl group provides interesting conformational constraints that can influence the biological activity of final products. This feature aligns with current trends in fragment-based drug design, where researchers seek to optimize molecular properties through careful structural modifications. The compound's reactivity with various nucleophiles makes it valuable for creating diverse sulfonamide libraries for high-throughput screening.

The stability and handling characteristics of N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride have been subjects of recent optimization efforts. Advances in protective group chemistry and reaction conditions have improved its utility in multi-step syntheses. These developments respond to the pharmaceutical industry's need for reliable intermediates that can withstand various reaction conditions while maintaining their functional integrity.

Environmental considerations in chemical synthesis have brought attention to the atom economy of reactions involving CAS 1341068-87-8. Researchers are developing more efficient protocols that minimize waste generation while maximizing yield. This aligns with the principles of green chemistry and meets the increasing regulatory demands for sustainable manufacturing processes in the chemical industry.

Analytical characterization of N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride has benefited from modern techniques such as high-resolution mass spectrometry and multidimensional NMR. These methods provide detailed structural information crucial for quality control in research and production settings. The compound's purity profile is particularly important given its use in sensitive pharmaceutical applications where impurity levels can significantly impact biological activity.

The market for specialized sulfamoyl chlorides like CAS 1341068-87-8 has shown steady growth, driven by expanding research in targeted therapies and precision medicine. Custom synthesis providers report increasing demand for this compound, particularly from biotechnology companies focusing on novel drug targets. The unique structural features of this molecule make it valuable for addressing challenging biological targets that require specific steric and electronic properties.

Storage and handling protocols for N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride follow standard practices for reactive sulfonyl chloride compounds. Proper conditions ensure stability and prevent decomposition, which is crucial for maintaining consistent performance in synthetic applications. These considerations are particularly relevant for researchers working in automated synthesis platforms where reagent stability directly impacts process reliability.

Future research directions for CAS 1341068-87-8 include exploration of its use in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These emerging areas in drug discovery could benefit from the compound's ability to form stable linkages with various functional groups. The cyclopropylmethyl moiety may offer additional advantages in modulating the pharmacokinetic properties of such constructs.

Comparative studies with related sulfamoyl chlorides have revealed interesting structure-activity relationships for N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride. The compound's balanced lipophilicity and steric demand make it particularly useful in designing compounds with optimized membrane permeability and target binding characteristics. These properties are increasingly important in addressing challenging drug targets like protein-protein interactions.

Regulatory aspects concerning the use of CAS 1341068-87-8 in pharmaceutical development follow standard guidelines for research chemicals. Proper documentation of synthesis routes and impurity profiles is essential for regulatory submissions, particularly when the compound is used in the synthesis of potential drug candidates. These considerations are part of the broader quality-by-design approach in modern pharmaceutical development.

The synthesis of N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride has been optimized through iterative process improvements. Current methods focus on maximizing yield while minimizing the formation of byproducts, responding to the industry's need for cost-effective and scalable synthetic routes. These advancements support the compound's use in both discovery chemistry and larger-scale process chemistry applications.

In conclusion, N-(cyclopropylmethyl)-N-ethylsulfamoyl chloride (CAS 1341068-87-8) represents a valuable tool in modern chemical research, particularly in pharmaceutical applications. Its unique structural features and reactivity profile continue to make it relevant in addressing current challenges in drug discovery and medicinal chemistry. As research progresses, this compound is likely to find even broader applications in the development of novel therapeutic agents and specialized materials.